Cas no 70192-58-4 (Benzoic acid, 3-methyl-, 2-hydroxyethyl ester)

• Product Name: Benzoic acid, 3-methyl-, 2-hydroxyethyl ester
• CAS No: 70192-58-4
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 1741743
• Update Time: 2024-11-27

Benzoic acid, 3-methyl-, 2-hydroxyethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-methyl-, 2-hydroxyethyl ester

• Inchi： 1S/C10H12O3/c1-8-3-2-4-9(7-8)10(12)13-6-5-11/h2-4,7,11H,5-6H2,1H3
• InChI Key： NEKGHNXKFVBGAV-UHFFFAOYSA-N
• SMILES： C(OCCO)(=O)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 180.07866

Experimental Properties

• Density: 1.143±0.06 g/cm3(Predicted)
• Boiling Point: 313.4±25.0 °C(Predicted)
• PSA: 46.53
• pka: 13.85±0.10(Predicted)